Cas no 2228245-33-6 (2-1-(aminooxy)propan-2-ylphenol)

• Product Name: 2-1-(aminooxy)propan-2-ylphenol
• CAS No: 2228245-33-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5922170
• PubChem ID: 165615963
• Update Time: 2025-10-28

2-1-(aminooxy)propan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)propan-2-ylphenol
• 2228245-33-6
• 2-[1-(aminooxy)propan-2-yl]phenol
• EN300-1805510

• Inchi： 1S/C9H13NO2/c1-7(6-12-10)8-4-2-3-5-9(8)11/h2-5,7,11H,6,10H2,1H3
• InChI Key： WDSRJZANRMKVDX-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC=CC=1O)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(aminooxy)propan-2-ylphenol

2-(1-(Aminooxy)Propan-2-yl)Phenol: A Comprehensive Overview

2-(1-(Aminooxy)Propan-2-yl)Phenol, also known by its CAS number 2228245-33-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenol group with a substituted propanol moiety. The presence of the aminooxy group introduces interesting electronic and steric properties, making it a valuable component in various chemical reactions and applications.

The synthesis of 2-(1-(Aminooxy)Propan-2-yl)Phenol typically involves multi-step processes, often utilizing coupling reactions or nucleophilic substitutions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the aminooxy group, which has shown promising results in terms of reaction efficiency and product purity.

In terms of applications, 2-(1-(Aminooxy)Propan-2-yl)Phenol has found utility in the development of advanced materials, particularly in the field of polymer science. The compound's ability to undergo polymerization under specific conditions has led to its use in creating high-performance polymers with tailored mechanical and thermal properties. Additionally, its reactivity with other functional groups makes it a versatile building block for constructing complex molecular architectures.

Recent studies have also highlighted the potential of 2-(1-(Aminooxy)Propan-2-yl)Phenol in drug delivery systems. Its ability to form stable complexes with certain biomolecules has been exploited to design targeted drug delivery vehicles. For example, researchers have demonstrated that this compound can serve as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This application underscores the compound's potential impact on pharmaceutical research and development.

The environmental impact of 2-(1-(Aminooxy)Propan-2-yl)Phenol has also been a topic of interest. Studies have shown that under certain conditions, the compound can undergo biodegradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and to develop strategies for minimizing its environmental impact.

In conclusion, 2-(1-(Aminooxy)Propan-2-yl)Phenol, with its CAS number 2228245-33-6, represents a versatile and multifaceted compound with applications spanning multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.